5-(4-Methanesulfonylphenyl)-1,2,4-triazin-3-amine

• IUPAC Name: 5-(4-methylsulfonylphenyl)-1,2,4-triazin-3-amine
• InChI: InChI=1S/C10H10N4O2S/c1-17(15,16)8-4-2-7(3-5-8)9-6-12-14-10(11)13-9/h2-6H,1H3,(H2,11,13,14)
• InChI Key: UUINYHCZXYMAEI-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC=C(C=C1)C2=CN=NC(=N2)N
• Molecular Formula: C10H10N4O2S
• Molecular Weight: 250.28 g/mol

Description

The compound “5-(4-Methanesulfonylphenyl)-1,2,4-triazin-3-amine” belongs to a class of organic compounds known as triazines. Triazines are heterocyclic compounds with three nitrogen atoms in the ring. They are used in a variety of applications, including as herbicides, dyes, and therapeutic agents.

Scientific Research Applications

Antimicrobial Activities

5-(4-Methanesulfonylphenyl)-1,2,4-triazin-3-amine and its derivatives demonstrate significant antimicrobial activities. Compounds synthesized from various ester ethoxycarbonylhydrazones and primary amines, including 5-(4-Methanesulfonylphenyl)-1,2,4-triazin-3-amine derivatives, have shown good to moderate activities against microorganisms in antimicrobial screening tests (Bektaş et al., 2007).

Aromatic Poly(ether sulfone)s Synthesis

This compound is also utilized in the synthesis of novel fully aromatic poly(arylene ether sulfone)s that contain 1,3,5-s-triazine groups. These polymers exhibit high thermal stability, good film-forming abilities, and potential applications in proton exchange membranes (Tigelaar et al., 2009).

Nanoporous Organic Polymers

1,3,5-Triazine-based nanoporous organic polymers (NOPs) synthesized using 5-(4-Methanesulfonylphenyl)-1,2,4-triazin-3-amine show promising applications in gas adsorption and separation, especially in CO2 uptake. These NOPs exhibit significant hydrogen adsorption capacity and high selectivity for CO2, highlighting their potential in environmental applications (Xiong et al., 2014).

Synthesis of Novel Sulfonamides

The compound is involved in the synthesis of new sulfonamides, which are explored for various applications, including potential anti-inflammatory agents. This demonstrates the versatility of 5-(4-Methanesulfonylphenyl)-1,2,4-triazin-3-amine in synthesizing a wide range of biologically active compounds (Abdellatif et al., 2014).

Catalysis and Synthesis of Heterocycles

This triazine derivative is used in copper-catalyzed tandem reactions with nitriles, leading to the synthesis of novel heterocyclic compounds. These reactions demonstrate the potential of 5-(4-Methanesulfonylphenyl)-1,2,4-triazin-3-amine in facilitating complex chemical transformations (Zhang et al., 2019).

Safety and Hazards

The safety and hazards of a compound depend on its physical and chemical properties. Without specific data for “5-(4-Methanesulfonylphenyl)-1,2,4-triazin-3-amine”, it’s challenging to provide an accurate safety and hazards analysis.